Cas no 946308-61-8 (2-(4-ethoxyphenyl)-5-4-(3-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)
2-(4-ethoxyphenyl)-5-4-(3-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-ethoxyphenyl)-5-[4-(3-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
- 2-(4-ethoxyphenyl)-5-4-(3-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
-
- Inchi: 1S/C24H24N4O3/c1-3-30-20-9-7-18(8-10-20)22-26-21(16-25)24(31-22)28-13-11-27(12-14-28)23(29)19-6-4-5-17(2)15-19/h4-10,15H,3,11-14H2,1-2H3
- InChI Key: NULXHIYIABSKMT-UHFFFAOYSA-N
- SMILES: O1C(N2CCN(C(=O)C3=CC=CC(C)=C3)CC2)=C(C#N)N=C1C1=CC=C(OCC)C=C1
2-(4-ethoxyphenyl)-5-4-(3-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3309-0184-2μmol |
2-(4-ethoxyphenyl)-5-[4-(3-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
946308-61-8 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3309-0184-5μmol |
2-(4-ethoxyphenyl)-5-[4-(3-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
946308-61-8 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3309-0184-10μmol |
2-(4-ethoxyphenyl)-5-[4-(3-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
946308-61-8 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3309-0184-20μmol |
2-(4-ethoxyphenyl)-5-[4-(3-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
946308-61-8 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3309-0184-1mg |
2-(4-ethoxyphenyl)-5-[4-(3-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
946308-61-8 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3309-0184-2mg |
2-(4-ethoxyphenyl)-5-[4-(3-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
946308-61-8 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3309-0184-3mg |
2-(4-ethoxyphenyl)-5-[4-(3-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
946308-61-8 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3309-0184-4mg |
2-(4-ethoxyphenyl)-5-[4-(3-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
946308-61-8 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3309-0184-5mg |
2-(4-ethoxyphenyl)-5-[4-(3-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
946308-61-8 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3309-0184-10mg |
2-(4-ethoxyphenyl)-5-[4-(3-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile |
946308-61-8 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
2-(4-ethoxyphenyl)-5-4-(3-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 2-(4-ethoxyphenyl)-5-4-(3-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
Introduction to 2-(4-ethoxyphenyl)-5-4-(3-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 946308-61-8)
2-(4-ethoxyphenyl)-5-4-(3-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile, with the CAS number 946308-61-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxazoles and features a complex molecular structure that includes an ethoxyphenyl group, a piperazine ring, and a methylbenzoyl moiety. The unique combination of these functional groups endows the compound with a range of biological activities, making it a promising candidate for various pharmaceutical developments.
The molecular formula of 2-(4-ethoxyphenyl)-5-4-(3-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile is C22H23N3O3, and its molecular weight is approximately 377.43 g/mol. The compound's structural complexity and the presence of multiple functional groups contribute to its diverse interactions with biological targets, which have been explored in various preclinical studies.
Recent research has highlighted the potential of 2-(4-ethoxyphenyl)-5-4-(3-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile as an inhibitor of specific enzymes and receptors. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways. This property makes it a valuable tool for investigating the role of these kinases in various diseases, particularly in cancer and neurodegenerative disorders.
In addition to its enzymatic inhibition properties, 2-(4-ethoxyphenyl)-5-4-(3-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile has been studied for its potential as an anti-inflammatory agent. Preclinical data suggest that it can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes. This makes it a promising candidate for the development of new anti-inflammatory drugs, which could offer improved therapeutic options for conditions such as arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 2-(4-ethoxyphenyl)-5-4-(3-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an orally administered drug. These properties enhance its suitability for further clinical development and testing.
Toxicological assessments have indicated that 2-(4-ethoxyphenyl)-5-4-(3-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile has a relatively low toxicity profile at therapeutic doses. However, as with any new compound, comprehensive safety evaluations are ongoing to ensure its long-term safety and efficacy in human subjects.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-Ethoxyphenyl)-5-[4-(3-Methylbenzoyl)piperazin]-1-yloxazol--carbonitrile in various therapeutic contexts. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical trials to further validate its potential as a novel therapeutic agent.
In conclusion, 2-(4-Ethoxyphenyl)-5-[4-(3-Methylbenzoyl)piperazin]-1-yloxazol--carbonitrile (CAS No. 946308--61--8) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and biological activities make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.
946308-61-8 (2-(4-ethoxyphenyl)-5-4-(3-methylbenzoyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)